2-[2-(5-chloro-2-hydroxy-3-nitrophenyl)vinyl]-4-quinolinol

• IUPAC Name: 2-[(E)-2-(5-chloro-2-hydroxy-3-nitrophenyl)ethenyl]-1H-quinolin-4-one
• InChI: InChI=1S/C17H11ClN2O4/c18-11-7-10(17(22)15(8-11)20(23)24)5-6-12-9-16(21)13-3-1-2-4-14(13)19-12/h1-9,22H,(H,19,21)/b6-5+
• InChI Key: MMMNAXCVWHGUIA-AATRIKPKSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)C=C(N2)C=CC3=C(C(=CC(=C3)Cl)[N+](=O)[O-])O
• Isomeric SMILES: C1=CC=C2C(=C1)C(=O)C=C(N2)/C=C/C3=C(C(=CC(=C3)Cl)[N+](=O)[O-])O
• Molecular Formula: C17H11ClN2O4
• Molecular Weight: 342.7 g/mol

Description

2-[2-(5-chloro-2-hydroxy-3-nitrophenyl)vinyl]-4-quinolinol, also known as CQNO, is a chemical compound that has been used in scientific research for many years. CQNO is a member of the quinoline family of compounds, which are known for their diverse biological activities.

Mechanism of Action

2-[2-(5-chloro-2-hydroxy-3-nitrophenyl)vinyl]-4-quinolinol is known to interact with metal ions, particularly copper and iron, through the formation of a chelate complex. This interaction results in the generation of reactive oxygen species (ROS), which are highly reactive molecules that can cause damage to cells and tissues. The ROS generated by 2-[2-(5-chloro-2-hydroxy-3-nitrophenyl)vinyl]-4-quinolinol have been shown to induce cell death in cancer cells.
Biochemical and Physiological Effects
2-[2-(5-chloro-2-hydroxy-3-nitrophenyl)vinyl]-4-quinolinol has been shown to have a variety of biochemical and physiological effects. It has been found to induce apoptosis, or programmed cell death, in cancer cells. It has also been shown to inhibit the growth of cancer cells and to reduce inflammation. In addition, 2-[2-(5-chloro-2-hydroxy-3-nitrophenyl)vinyl]-4-quinolinol has been found to have antioxidant properties, which may be beneficial in preventing oxidative damage to cells and tissues.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[2-(5-chloro-2-hydroxy-3-nitrophenyl)vinyl]-4-quinolinol in lab experiments is its high selectivity for metal ions, particularly copper and iron. This selectivity makes it a useful tool for studying the role of metal ions in biological systems. Another advantage is its ability to generate ROS, which can be used to induce cell death in cancer cells. However, one limitation of using 2-[2-(5-chloro-2-hydroxy-3-nitrophenyl)vinyl]-4-quinolinol is its potential toxicity, particularly at high concentrations. Careful consideration should be given to the appropriate concentration to use in lab experiments.

Future Directions

There are many potential future directions for research on 2-[2-(5-chloro-2-hydroxy-3-nitrophenyl)vinyl]-4-quinolinol. One area of interest is the development of 2-[2-(5-chloro-2-hydroxy-3-nitrophenyl)vinyl]-4-quinolinol-based therapies for cancer treatment. Another area of interest is the use of 2-[2-(5-chloro-2-hydroxy-3-nitrophenyl)vinyl]-4-quinolinol as a tool for studying the role of metal ions in biological systems. Further research is also needed to better understand the mechanisms of action of 2-[2-(5-chloro-2-hydroxy-3-nitrophenyl)vinyl]-4-quinolinol and its potential toxicity.

Synthesis Methods

2-[2-(5-chloro-2-hydroxy-3-nitrophenyl)vinyl]-4-quinolinol can be synthesized through a variety of methods, including the condensation reaction of 5-chloro-2-hydroxy-3-nitrobenzaldehyde with 2-aminophenol, followed by cyclization with acetic anhydride. Another method involves the reaction of 2,4-dihydroxyquinoline with 5-chloro-2-hydroxy-3-nitrobenzaldehyde in the presence of a base. Both methods have been used successfully to synthesize 2-[2-(5-chloro-2-hydroxy-3-nitrophenyl)vinyl]-4-quinolinol.

Scientific Research Applications

2-[2-(5-chloro-2-hydroxy-3-nitrophenyl)vinyl]-4-quinolinol has been widely used in scientific research as a fluorescent probe for the detection of metal ions, such as copper and iron. It has also been used as a photosensitizer in photodynamic therapy, which is a type of cancer treatment that involves the use of light to activate a photosensitizing agent. In addition, 2-[2-(5-chloro-2-hydroxy-3-nitrophenyl)vinyl]-4-quinolinol has been studied for its potential as an anti-inflammatory agent and for its ability to inhibit the growth of cancer cells.